Cas no 1856453-83-2 (3,5-Dichloro-4-fluoro-N-methylbenzene-1-sulfonamide)

• Product Name: 3,5-Dichloro-4-fluoro-N-methylbenzene-1-sulfonamide
• CAS No: 1856453-83-2
• MF: C₇H₆Cl₂FNO₂S
• MW: 258.097442150116
• CID: 6263855
• PubChem ID: 130166586
• Update Time: 2025-09-28

3,5-Dichloro-4-fluoro-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-fluoro-N-methyl-benZenesulfonamide
• 1856453-83-2
• MFCD32014232
• EN300-1452877
• 3,5-Dichloro-4-fluoro-N-methylbenzene-1-sulfonamide

• Inchi： 1S/C7H6Cl2FNO2S/c1-11-14(12,13)4-2-5(8)7(10)6(9)3-4/h2-3,11H,1H3
• InChI Key： HFHLXKJBWLJJPH-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)S(NC)(=O)=O)Cl)F

Computed Properties

• Exact Mass: 256.9480332g/mol
• Monoisotopic Mass: 256.9480332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.6Ų

Additional information on 3,5-Dichloro-4-fluoro-N-methylbenzene-1-sulfonamide

3,5-Dichloro-4-fluoro-N-methylbenzene-1-sulfonamide: A Comprehensive Overview

3,5-Dichloro-4-fluoro-N-methylbenzene-1-sulfonamide, with the CAS registry number 1856453-83-2, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonamide group with a substituted benzene ring. The presence of chlorine and fluorine substituents at specific positions on the aromatic ring imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 3,5-Dichloro-4-fluoro-N-methylbenzene-1-sulfonamide involves a multi-step process that typically begins with the preparation of the corresponding benzene sulfonic acid derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions required for constructing the sulfonamide group. These innovations not only enhance the yield but also reduce the environmental footprint of the synthesis process.

In terms of chemical properties, 3,5-Dichloro-4-fluoro-N-methylbenzene-1-sulfonamide exhibits remarkable stability under various conditions, which is attributed to the electron-withdrawing effects of the chlorine and fluorine atoms. These substituents also influence the compound's solubility in different solvents, making it suitable for a wide range of applications. For example, in pharmaceutical research, this compound has been investigated as a potential lead molecule for developing novel drugs targeting specific biological pathways.

Recent studies have highlighted the role of 3,5-Dichloro-4-fluoro-N-methylbenzene-1-sulfonamide in drug design, particularly in the development of kinase inhibitors. Its ability to bind to specific protein targets with high affinity has been demonstrated through computational modeling and in vitro assays. Furthermore, this compound has shown promise in modulating cellular signaling pathways associated with diseases such as cancer and neurodegenerative disorders.

Beyond pharmaceutical applications, 3,5-Dichloro-4-fluoro-N-methylbenzene-1-sulfonamide has also found utility in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors. Researchers have explored its potential as a building block for constructing functional materials with tailored electronic characteristics.

In conclusion, 3,5-Dichloro-4-fluoro-N-methylbenzene-1-sulfonamide, CAS No. 1856453-83-2, stands out as a versatile compound with diverse applications across multiple disciplines. Its synthesis continues to evolve with advancements in catalytic methods, while its chemical properties render it invaluable for both pharmaceutical and materials science research. As ongoing studies uncover new insights into its biological and physical properties, this compound is poised to play an increasingly significant role in driving innovation across these fields.